Cas no 100020-94-8 (1,4-Ethano-1H-indene-7a(2H)-carbonyl chloride, hexahydro- (9CI))

• Product Name: 1,4-Ethano-1H-indene-7a(2H)-carbonyl chloride, hexahydro- (9CI)
• CAS No: 100020-94-8
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 123892
• PubChem ID: 57357234
• Update Time: 2025-04-18

1,4-Ethano-1H-indene-7a(2H)-carbonyl chloride, hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethano-1H-indene-7a(2H)-carbonyl chloride, hexahydro- (9CI)
• 3,7-Ethano-3aH-indene-3a-carbonylchloride, octahydro-
• 100020-94-8
• Octahydro-7aH-1,4-ethanoindene-7a-carbonyl chloride
• DTXSID60723581

• Inchi： 1S/C12H17ClO/c13-11(14)12-7-1-2-8-3-4-9(12)5-6-10(8)12/h8-10H,1-7H2
• InChI Key： ZXAKRFUBTKWFDD-UHFFFAOYSA-N
• SMILES： ClC(C12CCCC3CCC1CCC23)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07